2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide
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Overview
Description
The compound “2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(pyridin-2-yl)acetamide” is a pyrimidine derivative . Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . It is a fundamental structure of many pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrimidine ring attached to a 4-fluorophenyl group and a pyridin-2-yl group . The presence of these groups can significantly influence the compound’s reactivity and interactions with biological targets.Scientific Research Applications
Antibacterial Activity
Imidazole derivatives, including F5228-0794, have demonstrated antibacterial properties. Researchers have explored their potential as novel antimicrobial agents. These compounds could serve as leads for developing drugs to combat bacterial infections .
Anticancer Potential
The 1,3-diazole ring system in F5228-0794 contributes to its biological activity. Imidazole derivatives have been investigated for their antitumor effects. Further studies could explore F5228-0794’s potential as an anticancer agent .
Anti-Inflammatory Properties
Imidazole-containing compounds often exhibit anti-inflammatory activity. F5228-0794 may modulate inflammatory pathways, making it relevant for conditions involving inflammation .
Antiviral Applications
Given the importance of antiviral drugs, researchers have explored imidazole derivatives. F5228-0794 might possess antiviral properties, although further investigations are needed .
Antidiabetic Effects
Some imidazole-based compounds show promise in managing diabetes. F5228-0794 could be evaluated for its potential antidiabetic activity .
Other Biological Activities
Imidazole derivatives have been associated with antioxidant, antipyretic, and antiallergic effects. While specific data on F5228-0794 are limited, its structural features suggest potential in these areas .
Drug Development
Imidazole serves as a crucial synthon for designing new drugs. F5228-0794’s unique structure makes it an interesting candidate for drug development .
Future Directions
properties
IUPAC Name |
2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-pyridin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN4O2/c18-13-6-4-12(5-7-13)14-9-17(24)22(11-20-14)10-16(23)21-15-3-1-2-8-19-15/h1-9,11H,10H2,(H,19,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNHSBEGNFSHMSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NC(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-2-yl)acetamide |
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